Cas no 919769-02-1 (1-Cyclohexene-1-acetic acid, 4-phenyl-, 1-methylethyl ester)

1-Cyclohexene-1-acetic acid, 4-phenyl-, 1-methylethyl ester structure
919769-02-1 structure
Product name:1-Cyclohexene-1-acetic acid, 4-phenyl-, 1-methylethyl ester
CAS No:919769-02-1
MF:C17H22O2
MW:258.355385303497
CID:761587
PubChem ID:16007102

1-Cyclohexene-1-acetic acid, 4-phenyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1-acetic acid, 4-phenyl-, 1-methylethyl ester
    • propan-2-yl 2-(4-phenylcyclohexen-1-yl)acetate
    • 919769-02-1
    • DTXSID10581072
    • Propan-2-yl ([1,2,3,6-tetrahydro[1,1'-biphenyl]]-4-yl)acetate
    • Inchi: InChI=1S/C17H22O2/c1-13(2)19-17(18)12-14-8-10-16(11-9-14)15-6-4-3-5-7-15/h3-8,13,16H,9-12H2,1-2H3
    • InChI Key: VMXRZJRLHJMHJT-UHFFFAOYSA-N
    • SMILES: CC(C)OC(=O)CC1=CCC(CC1)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 258.161979940g/mol
  • Monoisotopic Mass: 258.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 3.8

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